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Compound of Interest

Compound Name: Agarospirol

Cat. No.: B1665057 Get Quote

Agarospirol: A Comprehensive Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Abstract
Agarospirol is a naturally occurring sesquiterpenoid alcohol found predominantly in the

resinous heartwood of Aquilaria species, commonly known as agarwood. This unique

spirocyclic compound has garnered significant interest in the scientific community due to its

diverse and promising pharmacological activities. This technical guide provides an in-depth

overview of the physical, chemical, and biological properties of Agarospirol, with a focus on its

potential therapeutic applications. The information presented herein is intended to serve as a

valuable resource for researchers, scientists, and professionals involved in natural product

chemistry, pharmacology, and drug development.

Physical and Chemical Properties
Agarospirol is a sesquiterpenoid characterized by a distinctive spiro[4.5]decane skeleton. Its

chemical and physical properties are summarized in the table below.
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Property Value Reference

Molecular Formula C₁₅H₂₆O [1][2]

Molecular Weight 222.37 g/mol [1][2]

IUPAC Name

2-[(3R,5R,6R)-6,10-

dimethylspiro[4.5]dec-9-en-3-

yl]propan-2-ol

[1][2]

CAS Number 1460-73-7 [1][2]

Melting Point 59-60 °C [3]

Boiling Point
311.00 to 312.00 °C @ 760.00

mm Hg (estimated)
[4][5]

Solubility

Soluble in DMSO and alcohol.

Sparingly soluble in water

(2.216 mg/L @ 25 °C,

estimated).

[1][5]

Appearance
Not specified in the provided

results.

logP (o/w) 4.703 (estimated) [4]

Biological Activities and Signaling Pathways
Agarospirol has been reported to exhibit a range of biological activities, including

antimicrobial, anti-inflammatory, and anticancer effects. These activities are believed to be

mediated through the modulation of several key signaling pathways.

Antimicrobial Activity
Agarospirol is a component of agarwood essential oil, which has demonstrated antimicrobial

properties against various pathogens.[6][7] The proposed mechanisms for the antimicrobial

effects of compounds like those found in agarwood oil include the disruption of microbial cell

membranes, interference with essential microbial enzymes, and modulation of microbial gene

expression.[7]
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Anti-inflammatory Activity
Agarwood extracts containing Agarospirol have shown potential in reducing inflammation.[1]

The anti-inflammatory effects may be attributed to the inhibition of pro-inflammatory mediators

such as nitric oxide (NO), prostaglandins, and cytokines.[8] The modulation of key inflammatory

signaling pathways like Nuclear Factor-kappa B (NF-κB), Janus Kinase/Signal Transducer and

Activator of Transcription (JAK-STAT), and Mitogen-Activated Protein Kinase (MAPK) is a likely

mechanism of action.

The NF-κB pathway is a crucial regulator of the inflammatory response. In its inactive state,

NF-κB is sequestered in the cytoplasm by inhibitor of κB (IκB) proteins. Upon stimulation by

pro-inflammatory signals, the IκB kinase (IKK) complex phosphorylates IκB, leading to its

ubiquitination and proteasomal degradation. This allows NF-κB to translocate to the nucleus

and induce the transcription of pro-inflammatory genes.
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NF-κB Signaling Pathway

The JAK-STAT pathway is another critical signaling cascade involved in immunity and

inflammation. The binding of cytokines to their receptors leads to the activation of associated

Janus kinases (JAKs). Activated JAKs then phosphorylate the receptor, creating docking sites

for Signal Transducer and Activator of Transcription (STAT) proteins. STATs are subsequently

phosphorylated, dimerize, and translocate to the nucleus to regulate gene transcription.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1665057?utm_src=pdf-body
https://www.researchgate.net/figure/GC-MS-analysis-results-of-volatile-compounds-present-in-the-Agarwood-essential-oils-in_fig1_337392733
https://pmc.ncbi.nlm.nih.gov/articles/PMC2955987/
https://www.benchchem.com/product/b1665057?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665057?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Extracellular Space Cell Membrane

Cytoplasm

Nucleus

Cytokine Receptor

JAK STAT

Recruitment

P

STAT-P STAT Dimer
Dimerization

STAT Dimer
Translocation

DNA
Binds

Target Genes
Transcription

Click to download full resolution via product page

JAK-STAT Signaling Pathway

The MAPK pathway is a cascade of protein kinases that plays a central role in cell proliferation,

differentiation, and apoptosis. It is also involved in the inflammatory response. The pathway is

typically initiated by extracellular stimuli that activate a series of kinases, ultimately leading to

the activation of transcription factors that regulate the expression of inflammatory genes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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